Cas no 2034363-60-3 (4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034363-60-3
• MF: C₁₆H₁₂N₄O₃S
• MW: 340.356481552124
• CID: 5467819
• Update Time: 2025-06-10

4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide
• 4-cyano-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]benzenesulfonamide
• 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

• Inchi： 1S/C16H12N4O3S/c17-10-12-3-5-13(6-4-12)24(21,22)20-11-14-16(19-8-7-18-14)15-2-1-9-23-15/h1-9,20H,11H2
• InChI Key： CRAAXOSIGXORME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NCC1C(C2=CC=CO2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 340.06301143 g/mol
• Monoisotopic Mass: 340.06301143 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.4
• XLogP3: 0.8
• Topological Polar Surface Area: 117

Additional information on 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

4-Cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034363-60-3): A Comprehensive Overview

4-Cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide, identified by its CAS number 2034363-60-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a complex aromatic structure, featuring a benzene ring sulfonamide moiety, a cyano group, and a pyrazine unit substituted with a furan ring. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide is highly intriguing, with the presence of multiple heterocyclic rings and functional groups. The benzene sulfonamide group is known for its role in enhancing solubility and bioavailability, while the cyano group contributes to electron-withdrawing effects, influencing the overall reactivity and binding affinity. The pyrazine ring, further substituted with a furan moiety, introduces additional complexity and potential for interactions with biological targets.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as therapeutic agents due to their broad spectrum of biological activities. Sulfonamides have been widely used in antibiotics, diuretics, and anti-inflammatory drugs, highlighting their versatility in drug design. The specific substitution pattern in 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide suggests potential applications in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both the cyano and sulfonamide groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility makes 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide a valuable building block in medicinal chemistry.

The pyrazine-furan moiety is particularly noteworthy, as it has been identified in several bioactive natural products and drug candidates. Pyrazines are known for their ability to interact with various biological pathways, including those involved in cancer progression and inflammation. The incorporation of a furan ring enhances the molecule's ability to cross cell membranes, potentially improving its bioavailability and therapeutic efficacy.

Recent studies have begun to explore the pharmacological properties of derivatives similar to 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide. Research has shown that certain sulfonamide-containing compounds exhibit inhibitory effects on enzymes such as carbonic anhydrase and dipeptidyl peptidase IV (DPP IV). These enzymes are implicated in various diseases, including metabolic disorders and neurodegenerative conditions. The structural features of this compound suggest that it may share similar inhibitory activities, making it a candidate for further investigation.

The synthesis of 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the pyrazine-furan linkage, followed by sulfonation and cyanation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently.

In terms of computational studies, molecular modeling techniques have been utilized to predict the binding interactions of 4-cyano-N-{3-(furan-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide with potential biological targets. These studies have provided insights into how the molecule might interact with enzymes and receptors at the atomic level. Such information is crucial for designing derivatives with enhanced potency and selectivity.

The pharmacokinetic profile of this compound is also an area of active research. Understanding how the body processes foreign compounds is essential for determining their therapeutic potential. Preliminary studies suggest that modifications to the furan ring can significantly impact metabolic stability and distribution within the body.

The future direction of research on 4-cyano-N-{3-(furan-2-y l)pyrazin -2 - ylmethyl}benzene -1 -sulfonamide includes exploring its potential in preclinical models for various diseases. By evaluating its efficacy and safety profiles, researchers aim to identify new therapeutic applications or repurpose existing ones. Collaborations between synthetic chemists and biologists are crucial for translating laboratory findings into clinical benefits.

The development of novel sulfonamide derivatives like 4-cyano-N-{3-(furan - 2 - yl ) py razin - 2 - ylmethyl } benzene - 1 -sulfon amide underscores the importance of innovative approaches in drug discovery. As our understanding of biological pathways continues to expand, so does our ability to design molecules that precisely target disease-causing mechanisms.

In conclusion, 4-cyano-N-{3-(furan - 2 - yl ) py razin - 2 - ylmethyl } benzene - 1 -sulfon amide (CAS No. 2034363 -60 - 3) represents a significant advancement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for further development into effective therapeutic agents. With ongoing research efforts focused on its synthesis, pharmacology, and clinical applications, this compound holds promise as a valuable tool in addressing various health challenges.